Cas no 873542-07-5 (1H-Pyrazole-4-carboxaldehyde,5-chloro-3-methyl-1-(tetrahydro-2H-pyran-3-yl)-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde,5-chloro-3-methyl-1-(tetrahydro-2H-pyran-3-yl)-
• CAS No: 873542-07-5
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 1885074
• PubChem ID: 57698231
• Update Time: 2025-04-21

1H-Pyrazole-4-carboxaldehyde,5-chloro-3-methyl-1-(tetrahydro-2H-pyran-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde,5-chloro-3-methyl-1-(tetrahydro-2H-pyran-3-yl)-
• 5-Chloro-3-methyl-1-(tetrahydro-2H-pyran-3-yl)-1H-pyrazole-4-carboxaldehyde
• DB-382442
• SCHEMBL860997
• 873542-07-5

• Inchi： 1S/C10H13ClN2O2/c1-7-9(5-14)10(11)13(12-7)8-3-2-4-15-6-8/h5,8H,2-4,6H2,1H3
• InChI Key： TWJYRYXMUPTERC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C)=NN1C1COCCC1

Computed Properties

• Exact Mass: 228.0665554Da
• Monoisotopic Mass: 228.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.1Ų